Cas no 4082-41-1 (2-methyl-1,1-diphenyl-3-(4-phenylpiperazin-1-yl)propan-1-ol)

• Product Name: 2-methyl-1,1-diphenyl-3-(4-phenylpiperazin-1-yl)propan-1-ol
• CAS No: 4082-41-1
• MF: C₂₆H₃₀N₂O
• MW: 386.529206752777
• CID: 1512756
• PubChem ID: 199377
• Update Time: 2025-04-21

2-methyl-1,1-diphenyl-3-(4-phenylpiperazin-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,1-diphenyl-3-(4-phenylpiperazin-1-yl)propan-1-ol
• 1-Piperazinepropanol, beta-methyl-alpha,alpha,4-triphenyl-
• beta-Methyl-alpha,alpha,4-triphenyl-1-piperazinepropanol
• DTXSID90961237
• BRN 0628181
• 4082-41-1

• Inchi： 1S/C26H30N2O/c1-22(21-27-17-19-28(20-18-27)25-15-9-4-10-16-25)26(29,23-11-5-2-6-12-23)24-13-7-3-8-14-24/h2-16,22,29H,17-21H2,1H3
• InChI Key： YUVIQCSGFKVNFS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)CN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 386.236
• Monoisotopic Mass: 386.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 565.8°C at 760 mmHg
• Flash Point: 288.5°C
• Refractive Index: 1.601
• PSA: 26.71